Cas no 2580093-71-4 (rac-2-(3R,5S)-5-(trifluoromethyl)oxolan-3-ylacetic acid, cis)

• Product Name: rac-2-(3R,5S)-5-(trifluoromethyl)oxolan-3-ylacetic acid, cis
• CAS No: 2580093-71-4
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• MDL: MFCD33020826
• CID: 5657937
• PubChem ID: 155858404
• Update Time: 2025-06-25

rac-2-(3R,5S)-5-(trifluoromethyl)oxolan-3-ylacetic acid, cis Chemical and Physical Properties

Names and Identifiers

• EN300-27708238
• 2580093-71-4
• 2-[(3R,5S)-5-(Trifluoromethyl)oxolan-3-yl]acetic acid
• rac-2-[(3R,5S)-5-(trifluoromethyl)oxolan-3-yl]acetic acid
• rac-2-(3R,5S)-5-(trifluoromethyl)oxolan-3-ylacetic acid, cis

• MDL： MFCD33020826
• Inchi： 1S/C7H9F3O3/c8-7(9,10)5-1-4(3-13-5)2-6(11)12/h4-5H,1-3H2,(H,11,12)/t4-,5+/m1/s1
• InChI Key： WYPTXJHMJDQCEW-UHNVWZDZSA-N
• SMILES： FC([C@@H]1C[C@H](CC(=O)O)CO1)(F)F

Computed Properties

• Exact Mass: 198.05037863g/mol
• Monoisotopic Mass: 198.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-2-(3R,5S)-5-(trifluoromethyl)oxolan-3-ylacetic acid, cis

Exploring the Properties and Applications of rac-2-(3R,5S)-5-(Trifluoromethyl)oxolan-3-ylacetic Acid, cis

rac-2-(3R,5S)-5-(Trifluoromethyl)oxolan-3-ylacetic acid, cis is a compound with the CAS number 2580093-71-4, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique stereochemistry and functional groups, making it a valuable molecule for various applications. The presence of a trifluoromethyl group and an oxolane ring contributes to its distinct chemical properties, while the cis configuration adds complexity to its molecular structure.

The molecular formula of this compound is C₈H₁₀F₃O₂, with a molecular weight of approximately 216.19 g/mol. Its structure consists of a cyclopentane ring (oxolane) substituted with a trifluoromethyl group at position 5 and an acetic acid moiety at position 3. The stereochemistry at positions 3R and 5S creates a specific spatial arrangement that influences its physical and chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its trifluoromethyl group is known to enhance pharmacokinetic properties such as stability and bioavailability, making it a promising candidate for therapeutic agents. Additionally, the oxolane ring provides structural rigidity, which can be advantageous in designing molecules with specific biological activities.

The synthesis of rac-2-(3R,5S)-5-(trifluoromethyl)oxolan-3-ylacetic acid involves multi-step reactions that require precise control over stereochemistry. Researchers have employed various methodologies, including enantioselective catalysis and ring-closing metathesis, to achieve the desired configuration. These methods not only ensure high yields but also maintain the integrity of the molecule's stereochemical features.

In terms of applications, this compound has shown potential in the development of antiviral agents due to its ability to inhibit key viral enzymes. For instance, studies have demonstrated its activity against certain proteases involved in viral replication. Furthermore, its unique structure makes it a versatile building block for constructing more complex molecules with diverse biological functions.

The physical properties of this compound are equally intriguing. It exhibits a melting point of approximately 140°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various laboratory techniques, including chromatography and spectroscopy.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound more accurately. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution within the molecule, enhancing its electrophilic reactivity at specific sites.

In conclusion, rac-2-(3R,5S)-5-(trifluoromethyl)oxolan-3-ylacetic acid represents a fascinating example of how stereochemistry and functional groups can be leveraged to design molecules with tailored properties. Its potential applications span across drug discovery, materials science, and chemical synthesis, making it a subject of ongoing research interest.